(5Z)-1-butyl-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile

• IUPAC Name: (5Z)-1-butyl-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-4-methyl-2,6-dioxopyridine-3-carbonitrile
• InChI: InChI=1S/C22H19FN2O3/c1-3-4-11-25-21(26)18(14(2)19(13-24)22(25)27)12-17-9-10-20(28-17)15-5-7-16(23)8-6-15/h5-10,12H,3-4,11H2,1-2H3/b18-12-
• InChI Key: OTQVVJIMACIJKW-PDGQHHTCSA-N
• Canonical SMILES: CCCCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)F)C(=C(C1=O)C#N)C
• Isomeric SMILES: CCCCN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)F)/C(=C(C1=O)C#N)C
• Molecular Formula: C22H19FN2O3
• Molecular Weight: 378.4 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including a nitrile group (-CN), a furan ring (a five-membered aromatic ring containing an oxygen), and a pyridine ring (a six-membered aromatic ring containing a nitrogen).

Synthesis Analysis

While the exact synthesis pathway for this compound isn’t available, similar compounds are often synthesized via multi-step reactions involving the formation of the various rings and the addition of functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these rings and functional groups. Techniques such as X-ray crystallography could be used to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitrile group, the aromatic rings, and any other functional groups present. These groups could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by the nature of its functional groups and the overall structure of the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological receptors or enzymes to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions necessary when handling it. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, or investigating its mechanism of action. This could involve laboratory experiments, computational studies, or a combination of both.